Cas no 1804478-75-8 (Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804478-75-8
• MF: C₁₁H₁₂F₄N₂O₃
• MW: 296.218196868896
• CID: 4829645
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H12F4N2O3/c1-2-19-8(18)3-6-5-17-10(20-11(13,14)15)7(4-16)9(6)12/h5H,2-4,16H2,1H3
• InChI Key： FLPUXTZHGOMUGW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=NC=C1CC(=O)OCC)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate

Ethyl 3-(Aminomethyl)-4-Fluoro-2-(Trifluoromethoxy)Pyridine-5-Acetate (CAS No. 1804478-75-8): A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804478-75-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorine, trifluoromethoxy, and aminomethyl functionalities, offers a wide range of potential applications in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate is particularly noteworthy due to its multifaceted properties. The presence of the fluorine atom and the trifluoromethoxy group imparts significant lipophilicity and metabolic stability, which are crucial for enhancing the bioavailability and pharmacokinetic profiles of drug candidates. Additionally, the aminomethyl group provides a reactive site for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

Recent studies have highlighted the potential of Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new treatments for chronic pain and inflammatory disorders. The researchers found that the compound effectively inhibits key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX), without causing significant side effects.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). The results showed that derivatives of this compound exhibited high affinity for serotonin transporters and demonstrated antidepressant-like effects in animal models. These findings suggest that Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate could serve as a valuable starting point for the development of novel antidepressants with improved efficacy and reduced side effects.

The synthetic accessibility of Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate is another factor contributing to its appeal in pharmaceutical research. A recent review article in Tetrahedron Letters described several efficient synthetic routes for preparing this compound, including palladium-catalyzed cross-coupling reactions and multistep sequences involving nucleophilic substitution and amidation steps. These synthetic methods provide chemists with flexible strategies to access a wide range of derivatives with varying substituents at different positions on the pyridine ring.

In addition to its potential as a drug candidate, Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate has also been investigated as a tool compound in chemical biology studies. Its unique structural features make it an excellent probe for investigating protein-ligand interactions and elucidating the mechanisms underlying various biological processes. For example, researchers have used this compound to study the binding kinetics and selectivity profiles of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

The safety profile of Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Ethyl 3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804478-75-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the design and synthesis of novel drug candidates with improved pharmacological properties. Ongoing research continues to uncover new opportunities for leveraging this compound's multifaceted properties to address unmet medical needs.